![molecular formula C22H22N2O4 B2882537 3-butyl-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 887224-73-9](/img/no-structure.png)
3-butyl-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione
Description
The compound “3-butyl-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione” is a complex organic molecule that contains several functional groups. It has a benzofuro[3,2-d]pyrimidine core, which is a type of heterocyclic compound . This core is substituted with a butyl group at the 3-position and a 4-methoxybenzyl group at the 1-position.
Scientific Research Applications
Synthesis and Chemical Properties
Research into similar chemical structures, such as benzofuro[3,2-d]pyrimidine derivatives, has led to the development of novel synthetic methods and understanding of their chemical properties. For instance, a novel method for synthesizing 1,5-dihydro-2H-chromeno[2,3-d]pyrimidine-2,4(3H)-diones has been proposed, which may offer insights into the synthesis of related compounds like 3-butyl-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione (Osyanin et al., 2014). Such compounds have shown a variety of biological activities, highlighting their significance in pharmaceutical chemistry.
Biological Activities and Applications
The structure of 3-butyl-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione suggests potential for biological activity. Similar compounds have been synthesized and evaluated for various biological activities. For instance, novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone have been explored as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020). These studies underscore the importance of benzofuro[3,2-d]pyrimidine derivatives in developing new therapeutic agents.
Optical and Material Applications
The third-order nonlinear optical properties of novel styryl dyes, including derivatives of similar structures, have been studied, demonstrating their potential as materials for nonlinear optical applications (Shettigar et al., 2009). Such research highlights the utility of benzofuro[3,2-d]pyrimidine derivatives in the field of materials science, particularly in the development of optical materials with significant potential for device applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-butyl-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione involves the condensation of 4-methoxybenzaldehyde with 3-butyl-2-hydroxybenzoic acid to form 3-butyl-1-(4-methoxybenzyl)benzofuran-2-one. This intermediate is then reacted with guanidine carbonate to form the final product, 3-butyl-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione.", "Starting Materials": [ "4-methoxybenzaldehyde", "3-butyl-2-hydroxybenzoic acid", "guanidine carbonate" ], "Reaction": [ "Step 1: Condensation of 4-methoxybenzaldehyde with 3-butyl-2-hydroxybenzoic acid in the presence of a catalyst to form 3-butyl-1-(4-methoxybenzyl)benzofuran-2-one.", "Step 2: Reaction of 3-butyl-1-(4-methoxybenzyl)benzofuran-2-one with guanidine carbonate in the presence of a base to form 3-butyl-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione." ] } | |
CAS RN |
887224-73-9 |
Product Name |
3-butyl-1-(4-methoxybenzyl)benzofuro[3,2-d]pyrimidine-2,4(1H,3H)-dione |
Molecular Formula |
C22H22N2O4 |
Molecular Weight |
378.428 |
IUPAC Name |
3-butyl-1-[(4-methoxyphenyl)methyl]-[1]benzofuro[3,2-d]pyrimidine-2,4-dione |
InChI |
InChI=1S/C22H22N2O4/c1-3-4-13-23-21(25)20-19(17-7-5-6-8-18(17)28-20)24(22(23)26)14-15-9-11-16(27-2)12-10-15/h5-12H,3-4,13-14H2,1-2H3 |
InChI Key |
OGQNHUOAEUVBGB-UHFFFAOYSA-N |
SMILES |
CCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N(C1=O)CC4=CC=C(C=C4)OC |
solubility |
not available |
Origin of Product |
United States |
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